(5Z)-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• CAS No.: 623935-06-8
• Molecular Formula: C31H27N5O3S
• Molecular Weight: 549.6 g/mol
• IUPAC Name: (5Z)-2-(4-methoxyphenyl)-5-[[3-[4-(2-methylpropoxy)phenyl]-1-phenylpyrazol-4-yl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C31H27N5O3S/c1-20(2)19-39-26-15-9-21(10-16-26)28-23(18-35(33-28)24-7-5-4-6-8-24)17-27-30(37)36-31(40-27)32-29(34-36)22-11-13-25(38-3)14-12-22/h4-18,20H,19H2,1-3H3/b27-17-
• InChI Key: ZLOMPHPJABBPLW-PKAZHMFMSA-N
• Isomeric SMILES: CC(C)COC1=CC=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N4C(=NC(=N4)C5=CC=C(C=C5)OC)S3)C6=CC=CC=C6
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)C2=NN(C=C2C=C3C(=O)N4C(=NC(=N4)C5=CC=C(C=C5)OC)S3)C6=CC=CC=C6

Description

The compound "(5Z)-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one" is a heterocyclic molecule featuring a fused thiazolo-triazolone core. Its structure includes:

• A (5Z)-configured methylene bridge linking the thiazolo-triazolone system to a 3-(4-isobutoxyphenyl)-1-phenylpyrazole substituent. The Z-configuration ensures stereochemical specificity, influencing molecular packing and biological interactions .
• A 4-methoxyphenyl group at the 2-position of the thiazolo-triazolone ring, enhancing solubility and modulating electronic properties via methoxy’s electron-donating effects .
• Isobutoxy and phenyl groups on the pyrazole ring, contributing to steric bulk and lipophilicity, which may affect bioavailability and target binding .

Preparation Methods

Condensation of Hydrazine and Diketone Derivatives

The pyrazole ring is constructed via the reaction of 4-isobutoxyphenyl hydrazine with a β-diketone. For example, ethyl acetoacetate (1a) reacts with aryl diazonium salts under acidic conditions to form hydrazone intermediates (1b), which cyclize to yield 3-methyl-1-phenyl-1H-pyrazole derivatives.

Reaction Conditions :

• Reagents : Ethyl acetoacetate, 4-isobutoxyphenyl diazonium chloride, HCl.

• Temperature : Reflux in ethanol (6 hours).

• Yield : ~75–80% after recrystallization.

Formylation of the Pyrazole C4 Position

The C4 position of the pyrazole is formylated using Vilsmeier-Haack reagent (POCl₃/DMF) to introduce the aldehyde group necessary for subsequent condensation:

$$\text{3-(4-Isobutoxyphenyl)-1-phenyl-1H-pyrazole} \xrightarrow{\text{POCl}_3/\text{DMF}} \text{Pyrazole-4-carbaldehyde}$$

Key Parameters :

• Temperature : 0–5°C during reagent addition, followed by warming to 50°C.

• Workup : Quenching with ice-water, extraction with dichloromethane.

Synthesis of the Thiazolo[3,2-b][1,2,] triazolone Core

One-Pot Cyclization Using Dibenzoylacetylene

A catalyst-free, one-pot method synthesizes the thiazolo-triazolone system from dibenzoylacetylene and 4-methoxyphenyl triazole:

$$\text{Dibenzoylacetylene} + \text{4-Methoxyphenyl-1H-1,2,4-triazole} \rightarrow \text{Thiazolo-triazolone}$$

Optimized Conditions :

• Solvent : Acetonitrile at room temperature.

• Reaction Time : 12 hours.

• Yield : 85–90%.

Alternative Cyclization with Lawesson’s Reagent

Lawesson’s reagent facilitates sulfur incorporation during cyclization. A thioketone intermediate is generated from a carboxamide precursor, followed by intramolecular cyclization:

$$\text{Carboxamide} \xrightarrow{\text{Lawesson's Reagent}} \text{Thiazolo-triazolone}$$

Procedure :

• Reagents : Lawesson’s reagent (2.2 equiv), toluene.

• Temperature : 110°C under nitrogen.

• Workup : Washing with sodium bicarbonate and water.

Coupling of Pyrazole and Thiazolo-Triazolone Units

Knoevenagel Condensation

The pyrazole aldehyde and thiazolo-triazolone undergo condensation to form the (Z)-configured exocyclic double bond:

$$\text{Pyrazole-4-carbaldehyde} + \text{Thiazolo-triazolone} \xrightarrow{\text{Base}} \text{(5Z)-Product}$$

Conditions :

• Base : Piperidine (catalytic) in ethanol.

• Temperature : Reflux for 8 hours.

• Stereoselectivity : The Z-isomer predominates (>95%) due to steric hindrance.

Purification and Isolation

The crude product is purified via:

• Solvent Extraction : Toluene/water partitioning to remove impurities.

• Recrystallization : From ethanol/water (3:1) at 0–5°C.

• Column Chromatography : Silica gel with ethyl acetate/hexane (1:4).

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃) : δ 8.21 (s, 1H, pyrazole-H), 7.65–6.82 (m, 13H, aryl-H), 5.21 (s, 1H, CH), 3.89 (s, 3H, OCH₃), 2.65 (d, 2H, isobutoxy-CH₂).

• IR (KBr) : 1680 cm⁻¹ (C=O), 1595 cm⁻¹ (C=N), 1240 cm⁻¹ (C-O-C).

X-ray Crystallography

Single-crystal X-ray analysis confirms the Z-configuration and planar thiazolo-triazolone system. Key metrics:

• Bond Lengths : C5=C6 = 1.34 Å (double bond).

• Dihedral Angle : 8.2° between pyrazole and thiazolo-triazolone planes.

Challenges and Optimization Strategies

Side Reactions and Mitigation

• Oxazole Formation : Competing cyclization to oxazoles is suppressed by using anhydrous conditions and sulfurizing agents.

• Isomerization : The Z-configuration is stabilized by π-π stacking between aryl groups, as evidenced by DSC analysis (melting point: 218–220°C).

Yield Improvement

• Microwave Assistance : Reducing reaction time from 8 hours to 45 minutes improves yield to 92%.

• Catalyst Screening : Lewis acids (e.g., ZnCl₂) enhance condensation efficiency but risk over-sulfonation.

Industrial-Scale Adaptations

Continuous Flow Synthesis

A patent-pending method employs continuous flow reactors for the cyclization step, achieving:

• Throughput : 1.2 kg/h.

• Purity : 99.5% by HPLC.

Green Chemistry Modifications

• Solvent Replacement : Switch from DMF to cyclopentyl methyl ether (CPME) reduces environmental impact.

• Catalyst Recycling : Lawesson’s reagent recovery via filtration achieves 80% reuse efficiency .

Chemical Reactions Analysis

Reactivity:

(5Z)-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one: may undergo various chemical reactions, including:

Oxidation: Potential oxidation reactions involving the thiazole and pyrazole moieties.

Reduction: Reduction of functional groups (e.g., carbonyl groups).

Substitution: Substitution reactions at aromatic positions.

Common Reagents and Conditions: Specific reagents and conditions for these reactions are not well-documented. Researchers would need to explore suitable reagents based on the compound’s functional groups.

Major Products: The major products formed during these reactions would depend on the specific reaction pathway and conditions applied.

Scientific Research Applications

Chemistry:

Photocatalysis: Given its aromatic structure, this compound could potentially serve as a photocatalyst for organic transformations .

Metal-Organic Frameworks (MOFs): Similar compounds have been studied for their unusual properties, including photocatalytic degradation of organic pollutants .

Biology and Medicine:

• No direct evidence of biological or medicinal applications exists for this specific compound. related compounds may have potential in drug discovery or imaging.

Industry:

Materials Science: Compounds like this one may find applications in organic electronics, sensors, or coatings .

Mechanism of Action

Unfortunately, the precise mechanism by which this compound exerts its effects remains unknown. Further research is needed to elucidate its molecular targets and pathways.

Biological Activity

The compound (5Z)-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a complex organic molecule belonging to the class of thiazole and triazole derivatives. Its unique structure, featuring multiple heterocycles and functional groups, suggests diverse biological activities. This article aims to explore its biological activity based on available research findings.

Chemical Structure

The molecular formula of the compound is $C_{26}H_{27}N_3O_2S_2$ with a molecular weight of 477.6 g/mol. The presence of pyrazole and thiazole rings is significant for its potential pharmacological properties.

Property	Value
Molecular Formula	$C_{26}H_{27}N_3O_2S_2$
Molecular Weight	477.6 g/mol
IUPAC Name	(5Z)-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

The biological activity of this compound can be attributed to its interaction with various biological macromolecules such as enzymes and receptors. The compound's structure allows it to modulate the activity of these targets, potentially leading to therapeutic effects. Interaction studies are crucial for understanding the specific pathways involved.

Biological Activities

Research indicates that compounds similar to (5Z)-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one exhibit a range of biological activities:

1. Antimicrobial Activity

Thiazole and triazole derivatives are known for their antimicrobial properties. The compound has shown potential in inhibiting the growth of various bacterial strains and fungi.

2. Anti-inflammatory Effects

Compounds with similar structures have been reported to inhibit pro-inflammatory cytokines. This suggests that the compound may possess anti-inflammatory properties that could be beneficial in treating inflammatory diseases.

3. Anticancer Properties

Research on related compounds indicates cytotoxic effects against various cancer cell lines. The ability to induce apoptosis or inhibit cell proliferation may be a significant aspect of its anticancer activity.

Case Studies

Several studies have highlighted the biological activities of related compounds:

• Study on Thiazole Derivatives : A series of thiazole derivatives were synthesized and evaluated for their anticancer activity against human cancer cell lines. Compounds similar to our target showed IC50 values indicating significant cytotoxicity .
• Antimicrobial Evaluation : A study assessed the antimicrobial efficacy of various thiazolidinones against standard microbial strains. The results indicated that compounds with similar structural features exhibited considerable antimicrobial activity .

Research Findings

Recent research has focused on the synthesis and evaluation of new thiazole and pyrazole derivatives:

Compound Name	Biological Activity	Notable Findings
Benzothiazole Derivatives	Anticancer	Induced apoptosis in cancer cell lines
Pyrazole-based Compounds	Anti-inflammatory	Inhibited pro-inflammatory cytokines
Thiazolidinone Derivatives	Antimicrobial	Effective against Gram-positive bacteria

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound’s structural relatives differ in substituents, stereochemistry, or core heterocycles. Key comparisons include:

Compound Name / ID	Core Structure	Substituent Variations	Molecular Weight (g/mol)	Key Properties/Activities	References
Target Compound	Thiazolo-triazolone + pyrazole	4-Isobutoxyphenyl, 4-methoxyphenyl, Z-configuration	~563.68*	High lipophilicity; potential COX-2 inhibition inferred from pyrazole-thiazole analogues
(5Z)-5-{[3-(4-Butoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[...]-one	Thiazolo-triazolone + pyrazole	Butoxy (linear C₄ chain) vs. isobutoxy (branched C₄); additional 2-methyl group on phenyl	563.676	Reduced steric hindrance compared to isobutoxy; lower logP
(5Z)-5-{[3-(4-Isopropoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-(4-methylbenzyl)[...]-one	Thiazolidinone + pyrazole	Isopropoxy (branched C₃), 4-methylbenzyl, thioxo group	~568.74*	Enhanced metabolic stability due to thioxo group; antifungal activity (docking studies)
2-Methoxy-4-[(Z)-{6-oxo-2-[4-(propan-2-yloxy)phenyl][...]-5H-ylidene}methyl]phenyl acetate	Thiazolo-triazolone + acetate	Isopropoxy, acetyloxy substituent	~552.62*	Improved aqueous solubility; ester group may serve as a prodrug

*Calculated based on analogous structures.

Key Insights

Substituent Effects: Isobutoxy vs. Isopropoxy (smaller branched chain) balances lipophilicity and metabolic stability . Methoxy vs. Acetoxy: The 4-methoxyphenyl group in the target compound provides moderate electron donation, whereas acetoxy derivatives (e.g., ) introduce hydrolyzable ester bonds, enabling prodrug strategies .

Core Heterocycle Variations: Thiazolo-triazolone vs. Thiazolidinone: The thiazolo-triazolone core (target compound) offers greater aromaticity and rigidity compared to thiazolidinone derivatives (), favoring π-π stacking in enzyme binding pockets .

Thiazolidinone-pyrazole hybrids () demonstrate antifungal activity through lanosterol 14α-demethylase inhibition, as shown in docking studies .

Research Findings and Methodological Notes

• Synthesis : The target compound likely follows a multi-step route involving:
  • Condensation of pyrazole aldehydes with thiazolo-triazolone precursors (cf. ).
  • Stereochemical control via Z-selective imine formation, confirmed by NMR or X-ray crystallography .
• Structural Analysis : SHELXL () and WinGX () are critical for refining crystal structures and validating the Z-configuration.
• Docking Studies : Analogues with 4-methoxyphenyl groups show favorable binding to fungal cytochrome P450 enzymes (e.g., 14α-demethylase), suggesting similar targets for the compound .

Q & A

Q. What are the key synthetic routes for synthesizing this compound, and how can reaction conditions be optimized?

The synthesis typically involves multi-step reactions, including Knoevenagel condensation for forming the thiazolo-triazole core and subsequent functionalization of the pyrazole and phenyl substituents . Critical parameters include:

• Solvents : Dimethyl sulfoxide (DMSO), ethanol, or THF/water mixtures for solubility and reactivity .
• Catalysts : Acid/base catalysts (e.g., sodium ascorbate with copper sulfate for click chemistry in triazole formation) .
• Temperature : Controlled heating (50–80°C) to drive condensation reactions while minimizing side products . Optimization Tip : Use thin-layer chromatography (TLC) or HPLC to monitor reaction progress and ensure purity .

Q. How is the compound’s structure confirmed, and what analytical techniques are essential for purity assessment?

Structural confirmation relies on:

• NMR Spectroscopy : ¹H and ¹³C NMR for verifying substituent positions and stereochemistry .
• Mass Spectrometry (MS) : High-resolution MS to confirm molecular formula (e.g., C₃₂H₂₉N₅O₃S, exact mass 563.199 ).
• Chromatography : HPLC or column chromatography for isolating pure Z-isomers and removing by-products .

Q. What preliminary biological activities have been reported for this compound?

Studies highlight:

• Antimicrobial Activity : Inhibition of bacterial/fungal growth via disruption of membrane integrity or enzyme inhibition (e.g., 14-α-demethylase in fungi ).
• Anti-inflammatory Effects : Pyrazole-thiazolidinone hybrids suppress COX-2 expression in vitro .
• Anticancer Potential : Induction of apoptosis in cancer cell lines through caspase activation .

Advanced Research Questions

Q. How can microwave-assisted synthesis improve yield and reduce reaction times for derivatives?

Microwave irradiation enhances reaction kinetics by enabling rapid, uniform heating. For example:

• Yield Improvement : Microwave-assisted Knoevenagel condensation achieves >80% yield in 30 minutes vs. 16 hours conventionally .
• Stereochemical Control : Reduced thermal degradation preserves the Z-configuration of the exocyclic double bond . Method : Use sealed vessels with controlled power (300–500 W) and monitor via real-time FTIR .

Q. What structure-activity relationships (SAR) guide the design of bioactive derivatives?

Key SAR findings include:

• Substituent Effects :

Position	Functional Group	Bioactivity Impact
Pyrazole C-3	Isobutoxy group	Enhances lipophilicity and membrane penetration
Thiazole C-2	4-Methoxyphenyl	Boosts antioxidant and anti-inflammatory activity

• Stereochemistry : The Z-configuration at C-5 is critical for binding to enzyme active sites (e.g., COX-2 ).

Q. How does molecular docking predict interactions with biological targets like 14-α-demethylase?

Docking studies (e.g., using PDB: 3LD6) reveal:

• Binding Affinity : The thiazolo-triazole core forms hydrogen bonds with heme cofactors in 14-α-demethylase .
• Substituent Roles : The 4-methoxyphenyl group occupies hydrophobic pockets, stabilizing the enzyme-inhibitor complex . Validation : Compare docking scores (e.g., Glide score ≤ −8.0 kcal/mol) with experimental IC₅₀ values from antifungal assays .